3,4-Dihydroxybenzoic Acid 3-O-β-D-Glucuronide
3,4-Dihydroxybenzoic Acid 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
953037-17-7
VCID:
VC0129010
InChI:
InChI=1S/C13H14O10/c14-5-2-1-4(11(18)19)3-6(5)22-13-9(17)7(15)8(16)10(23-13)12(20)21/h1-3,7-10,13-17H,(H,18,19)(H,20,21)/t7-,8-,9+,10-,13+/m0/s1
SMILES:
C1=CC(=C(C=C1C(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O
Molecular Formula:
C13H14O10
Molecular Weight:
330.245
3,4-Dihydroxybenzoic Acid 3-O-β-D-Glucuronide
CAS No.: 953037-17-7
Reference Standards
VCID: VC0129010
Molecular Formula: C13H14O10
Molecular Weight: 330.245
| CAS No. | 953037-17-7 |
|---|---|
| Product Name | 3,4-Dihydroxybenzoic Acid 3-O-β-D-Glucuronide |
| Molecular Formula | C13H14O10 |
| Molecular Weight | 330.245 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(5-carboxy-2-hydroxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H14O10/c14-5-2-1-4(11(18)19)3-6(5)22-13-9(17)7(15)8(16)10(23-13)12(20)21/h1-3,7-10,13-17H,(H,18,19)(H,20,21)/t7-,8-,9+,10-,13+/m0/s1 |
| Standard InChIKey | CXNFDJSOAJNKSU-CDHFTJPESA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)OC2C(C(C(C(O2)C(=O)O)O)O)O)O |
| Synonyms | 5-Carboxy-2-hydroxyphenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71316220 |
| Last Modified | Nov 12 2021 |
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